Cas no 1261607-40-2 (2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine)
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine
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- Inchi: 1S/C11H5Cl4NO/c12-7-4-9(14)8(13)3-6(7)5-1-2-16-11(15)10(5)17/h1-4,17H
- InChI Key: CCMGLXFYDGRMNF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=CN=C(C=1O)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- XLogP3: 5
- Topological Polar Surface Area: 33.1
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024000744-250mg |
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine |
1261607-40-2 | 97% | 250mg |
$680.00 | 2023-09-03 | |
| Alichem | A024000744-500mg |
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine |
1261607-40-2 | 97% | 500mg |
$970.20 | 2023-09-03 | |
| Alichem | A024000744-1g |
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine |
1261607-40-2 | 97% | 1g |
$1730.40 | 2023-09-03 |
2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-Chloro-3-hydroxy-4-(2,4,5-trichlorophenyl)pyridine
Introduction to 2-Chloro-3-Hydroxy-4-(2,4,5-Trichlorophenyl)Pyridine (CAS No. 1261607-40-2)
The compound 2-Chloro-3-Hydroxy-4-(2,4,5-Trichlorophenyl)Pyridine, identified by the CAS number 1261607-40-2, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple chlorine substituents and a hydroxyl group introduces unique chemical properties that make it a subject of interest in both academic and applied research.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The trichlorophenyl substituent in this compound contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and other bioactive molecules.
The synthesis of 2-Chloro-3-Hydroxy-4-(2,4,5-Trichlorophenyl)Pyridine involves multi-step organic reactions, often utilizing chlorination and hydroxylation techniques. These processes require precise control over reaction conditions to ensure high purity and yield. The compound's structure has been extensively studied using advanced spectroscopic methods such as NMR and IR spectroscopy, providing insights into its electronic properties and molecular interactions.
In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to interact with specific biological targets makes it a candidate for developing new pesticides or herbicides. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts through green chemistry approaches.
The environmental fate and toxicity of CAS No. 1261607-40-2 have also been subjects of investigation. Understanding its degradation pathways under various environmental conditions is crucial for assessing its safety and sustainability. Studies indicate that it undergoes slow biodegradation under aerobic conditions, suggesting the need for controlled disposal methods to minimize ecological risks.
In conclusion, 2-Chloro-3-Hydroxy-4-(2,4,5-Trichlorophenyl)Pyridine (CAS No. 1261607-40-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to attract researchers seeking innovative solutions in drug development, material science, and environmental chemistry. As advancements in synthetic methodologies and analytical techniques unfold, this compound is expected to play an increasingly important role in both academic research and industrial applications.
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